Cas no 2137518-76-2 (N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide)

• Product Name: N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide
• CAS No: 2137518-76-2
• MF: C₉H₁₉NO₄S
• MW: 237.316461801529
• CID: 5907077
• PubChem ID: 165749083
• Update Time: 2025-05-22

N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide
• 2137518-76-2
• EN300-714730

• Inchi： 1S/C9H19NO4S/c1-3-5-9(12)10-6-8(11)7-15(13,14)4-2/h8,11H,3-7H2,1-2H3,(H,10,12)
• InChI Key： TUSAXUHVUQFZRS-UHFFFAOYSA-N
• SMILES： S(CC)(CC(CNC(CCC)=O)O)(=O)=O

Computed Properties

• Exact Mass: 237.10347926g/mol
• Monoisotopic Mass: 237.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.8Ų

Additional information on N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide

N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide: A Comprehensive Overview

N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide, also known by its CAS number 2137518-76-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an ethanesulfonyl group with a hydroxypropyl chain and a butanamide moiety. The compound's structure lends it to various applications, particularly in the development of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide in drug delivery systems. Researchers have found that the compound's amphiphilic nature allows it to form stable micelles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property makes it a promising candidate for targeted drug delivery, particularly in the treatment of cancer and inflammatory diseases.

In addition to its pharmaceutical applications, N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide has also been explored for its role in materials science. The compound's ability to form self-assembled monolayers on various surfaces has been leveraged to create advanced coatings with anti-fouling properties. These coatings are particularly useful in marine applications, where they can prevent the adhesion of microorganisms and reduce biofouling.

The synthesis of N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide involves a multi-step process that typically begins with the preparation of the ethanesulfonyl chloride intermediate. This intermediate is then reacted with a suitable alcohol to form the hydroxypropyl ether, which is subsequently subjected to amidation with butanoyl chloride to yield the final product. The reaction conditions are carefully optimized to ensure high yields and purity.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide. For instance, researchers have successfully employed microwave-assisted synthesis to reduce reaction times and energy consumption. These methods not only enhance the efficiency of the synthesis process but also align with current trends toward environmentally friendly chemical manufacturing.

The biological activity of N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide has been extensively studied, with particular focus on its anti-inflammatory and antioxidant properties. Experimental results indicate that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its antioxidant activity suggests applications in skincare products aimed at combating oxidative stress and premature aging.

In conclusion, N-[3-(ethanesulfonyl)-2-hydroxypropyl]butanamide (CAS 2137518-76-2) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and cosmetics. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in various industries.